2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one is a synthetic compound with potential applications in scientific research. This compound has been shown to exhibit various biochemical and physiological effects that make it a promising candidate for use in laboratory experiments. In
Scientific Research Applications
2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. This compound has been shown to exhibit various pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, it has been reported to have potential anticancer activity.
Mechanism of Action
The mechanism of action of 2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and xanthine oxidase (XO). Additionally, it has been shown to scavenge free radicals and inhibit the production of reactive oxygen species (ROS).
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, it has been reported to have potential anticancer activity. In vivo studies have shown that this compound has analgesic and antipyretic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one in lab experiments is its potential pharmacological activities, which make it a promising candidate for drug discovery. Additionally, this compound is relatively easy to synthesize, which makes it accessible to researchers. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one. One potential direction is to explore its potential as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs. Finally, there is a need for more studies on the toxicity and safety of this compound to determine its potential for clinical use.
Synthesis Methods
The synthesis of 2-imino-5-[4-(methylthio)benzylidene]-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with 4-(methylthio)benzaldehyde in the presence of acetic anhydride and glacial acetic acid. The resulting product is then treated with ammonium acetate to yield the final compound. This synthesis method has been reported in the literature and has been shown to yield the desired product in good yields.
properties
IUPAC Name |
(5Z)-2-amino-5-[(4-methylsulfanylphenyl)methylidene]-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS2/c1-15-8-4-2-7(3-5-8)6-9-10(14)13-11(12)16-9/h2-6H,1H3,(H2,12,13,14)/b9-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXKBBFNUDYWPMX-TWGQIWQCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=C(C=C1)/C=C\2/C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.